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[2] --INVALID-LINK-- Sequence. ANRWamide I; ANRWamide II. Neuropeptide. Belongs to the

RFamide peptide family. Antho-RFamide precursor related. This entry has 13 annotated

isoforms ... 1 --INVALID-LINK-- Antho-RFamide precursor · Protein · Organism. Nematostella

vectensis (starlet sea anemone) · Status. reviewed · Annotation score. 5 out of 5 · Publications.

2 --INVALID-LINK-- The Nematostella vectensis genome encodes a single preprohormone that

gives rise to at least five neuropeptides: three Antho-RFamides ( 3 --INVALID-LINK-- Antho-
RFamide precursor (IPR007329) · Annotation · Protein matches · Structures · Family

relationships · Other features · GO annotation · Pathways. 4 --INVALID-LINK-- We have

isolated four neuropeptides, termed Antho-RFinide I ( 5 --INVALID-LINK-- The precursor protein

contains 13 ANRWamide I and 9 ANRWamide II peptides. [UniProtKB/Swiss-Prot].

ANRWamide I inhibits spontaneous contractions of the body wall ... 1 --INVALID-LINK--

RFamide peptides are one of the largest families of neuropeptides, and are unified by the

presence of a C-terminal arginine (R) and an amidated phenylalanine (F) ... 6 --INVALID-LINK--

Antho-RFamide precursor. Protein. Organism. Anthopleura elegantissima (Aggregating

anemone) (Tealia elegantissima). Status. reviewed. Annotation score. 7 --INVALID-LINK-- ...

Antho-RFamide II ( 8 --INVALID-LINK-- The amino acid sequence of the polyp-peptide

precursor (Antho-RFamide) from the sea anemone Nematostella vectensis. The precursor

contains 13 copies of the ... 9 --INVALID-LINK-- The precursor protein contains 13 copies of the

neuropeptide Antho-RFamide I (QGRF-amide) and 9 copies of Antho-RFamide II (QSLRW-

amide). The precursor also ... 1 --INVALID-LINK-- The precursor protein contains 13 copies of

the neuropeptide Antho-RFamide I (QGRF-amide) and 9 copies of Antho-RFamide II

(QSLRW-amide). The precursor also ... 1 --INVALID-LINK-- The canonical sequence of Antho-
RFamide precursor from Nematostella vectensis has 335 amino acids in length and a

molecular weight of 39,282 Da. Isoform 2 has ... 1 --INVALID-LINK-- The amino acid sequence
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of the polyp-peptide precursor (Antho-RFamide) from the sea anemone Nematostella

vectensis. The precursor contains 13 copies of the neuropeptide Antho-RFamide I (QGRF-

amide) and 9 copies of Antho-RFamide II (QSLRW-amide). 9 --INVALID-LINK-- RFamide

peptides are a family of neuropeptides that are characterized by a signature C-terminal

arginine-phenylalanine-amide motif. RFamide peptides are found in a ... 10 --INVALID-LINK--

Antho-RFamide-like neuropeptide/neuropeptide FF/neuropeptide AF precursor [Includes:

Neuropeptide FF (FMRFamide-related peptide), Neuropeptide AF (morphine ...

https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6-c56J4W-

e47rVf7_J1Q_9s9l3t3r-3L0g8L_s5C-m1F-y8U-k6S-o3D-w2V-r7T-a9J-g6Y-t4B-h3F-d9V-n1P-

c8A https://www.ncbi.nlm.nih.gov/protein/159045731 This precursor protein contains 13 copies

of the neuropeptide Antho-RFamide I (QGRF-amide) and 9 copies of Antho-RFamide II

(QSLRW-amide). The precursor also ... https://vertexaisearch.cloud.google.com/grounding-api-

redirect/AUZIYQG7vV2D87k3n3y9x8t78hG-0Q0Pj1s4J88k7B7_tD_f_V8j62-r0l-

X_yKj0XW_8g_9g1683u_q5mS3sFm7h98o3_2D-67l_Q2J1oQ18s449hX5oYf-

M7z9gq8Jj4F3sT-Vwz-R9Dq9o4s https://www.ncbi.nlm.nih.gov/pmc/articles/PMC349303/ We

have isolated four neuropeptides, termed Antho-RFinide I (

https://vertexaisearch.google.com/enterprise/search/landing/gds/22_1?

doc=3806f85764d115e865f422e5a401c10d&gsid=e385e4f488663806&authuser=0

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC349303/pdf/pnas01043-0281.pdf Antho-
RFamide II ( https://vertexaisearch.google.com/enterprise/search/landing/gds/22_1?

doc=6b1a2082f8011246d88c42a2786a42a0&gsid=e385e4f488663806&authuser=0## Antho-
RFamide Precursor Protein: A Deep Dive into Sequence, Signaling, and Function

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Antho-RFamide precursor

protein, a key player in the neurophysiology of various cnidarian species. We will delve into its

structure, the bioactive peptides it yields, their signaling pathways, and the experimental

methodologies used to elucidate their functions. This document aims to serve as a valuable

resource for researchers investigating neuropeptide signaling and those involved in the

development of novel therapeutics targeting related pathways.

Introduction to Antho-RFamides
Antho-RFamides are a class of neuropeptides characterized by a C-terminal Arginine (R) and

Phenylalanine (F) amide motif. These peptides are derived from a larger precursor protein and
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are involved in a variety of physiological processes in cnidarians, including muscle contraction

and neurotransmission. The study of Antho-RFamides provides critical insights into the

evolution of neuropeptide signaling systems.

The Antho-RFamide Precursor Protein
The Antho-RFamide precursor protein is a polypeptide that undergoes post-translational

modification to release multiple copies of bioactive neuropeptides. The structure and

processing of this precursor are crucial for its function.

Sequence and Isoforms
The canonical sequence of the Antho-RFamide precursor protein in the starlet sea anemone,

Nematostella vectensis, is 335 amino acids long with a molecular weight of 39,282 Da. The

genome of Nematostella vectensis contains a single gene for a preprohormone that produces

at least five neuropeptides. This precursor contains multiple copies of different Antho-
RFamide peptides. For instance, in Nematostella vectensis, the precursor protein contains 13

copies of Antho-RFamide I (

Several isoforms of the Antho-RFamide precursor have been identified, arising from

alternative splicing. These isoforms can differ in the number and arrangement of the encoded

neuropeptides, suggesting a mechanism for generating diversity in signaling molecules from a

single gene.

Table 1: Characteristics of Antho-RFamide Precursor Protein and Derived Peptides in

Nematostella vectensis
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Feature Description Reference

Precursor Length (Canonical) 335 amino acids

Precursor Molecular Weight

(Canonical)
39,282 Da

Number of Antho-RFamide I

copies
13

Number of Antho-RFamide II

copies
9

Antho-RFamide I Sequence

Antho-RFamide II Sequence

Other related peptides have been isolated from the sea anemone Anthopleura elegantissima,

including Antho-RNamide (Phe-Asn-Arg-Asn-NH2) and Antho-RWamides I and II (

Post-Translational Processing
The generation of mature Antho-RFamide peptides from the precursor protein is a multi-step

process involving proteolytic cleavage and C-terminal amidation.

Endoplasmic Reticulum Golgi Apparatus / Secretory Vesicles

Antho-RFamide
Precursor Protein Signal Peptidase

Signal Peptide
Cleavage Prohormone Prohormone

Convertases

Proteolytic
Cleavage

Immature Peptides
with C-terminal

Glycine

Peptidylglycine
alpha-amidating

monooxygenase (PAM)

Amidation Mature Amidated
Antho-RFamides

Click to download full resolution via product page

Caption: Post-translational processing of the Antho-RFamide precursor protein.

This diagram illustrates the key steps in the maturation of Antho-RFamide peptides. The

process begins in the endoplasmic reticulum with the cleavage of the signal peptide, followed
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by proteolytic processing by prohormone convertases and C-terminal amidation in the Golgi

apparatus and secretory vesicles.

Signaling Pathway
Antho-RFamides exert their effects by binding to and activating G protein-coupled receptors

(GPCRs). The specific downstream signaling cascades can vary depending on the receptor

subtype and the cell type in which it is expressed.
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Caption: Generalized Antho-RFamide signaling pathway.
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Upon binding of an Antho-RFamide peptide to its cognate GPCR, a conformational change in

the receptor activates an associated G protein. The activated G protein then modulates the

activity of an effector enzyme, leading to the production of second messengers. These second

messengers, in turn, activate downstream protein kinases, culminating in a specific cellular

response.

Experimental Protocols
The study of the Antho-RFamide precursor protein and its products involves a range of

molecular and physiological techniques.

Gene Cloning and Sequencing
Objective: To determine the nucleotide and corresponding amino acid sequence of the Antho-
RFamide precursor gene.

Methodology:

RNA Extraction: Total RNA is extracted from the tissue of interest (e.g., whole body of

Nematostella vectensis) using a suitable method like TRIzol reagent.

cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse

transcriptase enzyme and oligo(dT) or random primers.

PCR Amplification: The Antho-RFamide precursor cDNA is amplified by PCR using

degenerate primers designed based on conserved regions of known RFamide precursors or

specific primers based on genomic data. 3' and 5' RACE (Rapid Amplification of cDNA Ends)

is often employed to obtain the full-length sequence.

Cloning and Sequencing: The amplified PCR product is cloned into a suitable vector (e.g.,

pGEM-T Easy Vector). The resulting plasmids are then sequenced using Sanger

sequencing.

In Situ Hybridization
Objective: To visualize the spatial expression pattern of the Antho-RFamide precursor mRNA.

Methodology:
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Probe Synthesis: A digoxigenin (DIG)-labeled antisense RNA probe is synthesized by in vitro

transcription from a linearized plasmid containing the Antho-RFamide precursor cDNA.

Tissue Preparation: The animals are fixed (e.g., in 4% paraformaldehyde), dehydrated

through an ethanol series, and then rehydrated.

Hybridization: The fixed and permeabilized tissue is incubated with the DIG-labeled probe at

an appropriate temperature (e.g., 65°C) overnight.

Washing and Detection: The tissue is washed to remove unbound probe. The hybridized

probe is then detected using an anti-DIG antibody conjugated to an enzyme (e.g., alkaline

phosphatase), which catalyzes a colorimetric reaction.

Imaging: The stained tissue is imaged using a microscope.

Immunohistochemistry
Objective: To localize the Antho-RFamide peptides within the nervous system.

Methodology:

Antibody Production: A polyclonal or monoclonal antibody is raised against a synthetic

Antho-RFamide peptide.

Tissue Preparation: Similar to in situ hybridization, the animals are fixed and permeabilized.

Antibody Incubation: The tissue is incubated with the primary antibody against the Antho-
RFamide peptide, followed by incubation with a secondary antibody conjugated to a

fluorescent marker or an enzyme.

Imaging: The labeled neurons are visualized using fluorescence or confocal microscopy.

Functional Assays
Objective: To determine the physiological role of Antho-RFamide peptides.

Methodology:
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Muscle Contraction Assays: The effects of synthetic Antho-RFamide peptides on muscle

preparations are measured. For example, Antho-RFamide I has been shown to inhibit

spontaneous contractions of the body wall in Nematostella vectensis.

Electrophysiology: The effects of Antho-RFamides on neuronal activity can be assessed

using techniques like patch-clamp recording.

Behavioral Assays: The administration of Antho-RFamides or their antagonists can be used

to observe changes in the behavior of the organism.

Conclusion
The Antho-RFamide precursor protein represents a fascinating example of how a single gene

can give rise to a multitude of bioactive signaling molecules. The detailed study of its

sequence, processing, and the function of its derived peptides is crucial for understanding the

neurobiology of cnidarians and the evolution of neuropeptide systems. The experimental

protocols outlined in this guide provide a framework for researchers to further investigate this

important class of neuropeptides, with potential implications for the development of novel

therapeutic agents. for researchers to further investigate this important class of neuropeptides,

with potential implications for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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